2,4-dichloro-N-[2-(2-pyridinylthio)ethyl]benzamide

• IUPAC Name: 2,4-dichloro-N-(2-pyridin-2-ylsulfanylethyl)benzamide
• InChI: InChI=1S/C14H12Cl2N2OS/c15-10-4-5-11(12(16)9-10)14(19)18-7-8-20-13-3-1-2-6-17-13/h1-6,9H,7-8H2,(H,18,19)
• InChI Key: XRYNGYFVBDYCOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)SCCNC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H12Cl2N2OS
• Molecular Weight: 327.2 g/mol

Description

2,4-dichloro-N-[2-(2-pyridinylthio)ethyl]benzamide, also known as DPEBA, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a small molecule that has shown promise in various areas of research, including cancer treatment, inflammation, and neurodegenerative diseases. In

Mechanism of Action

The mechanism of action of 2,4-dichloro-N-[2-(2-pyridinylthio)ethyl]benzamide is not fully understood, but it is believed to work through multiple pathways. It has been shown to inhibit the activity of enzymes involved in cancer cell proliferation and inflammation, such as COX-2 and MMP-9. Additionally, this compound can induce apoptosis in cancer cells and protect against oxidative stress-induced cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In cancer cells, it can inhibit cell proliferation and induce apoptosis. Inflammatory cells, this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation. In neurodegenerative diseases, this compound can protect against oxidative stress-induced cell death and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of 2,4-dichloro-N-[2-(2-pyridinylthio)ethyl]benzamide is its small size, which allows it to easily cross cell membranes and reach its target. Additionally, this compound has been shown to be stable in various conditions, making it a reliable tool for scientific research. However, one limitation of this compound is its potential toxicity, as it can cause cell death at high concentrations. As with any chemical compound, caution should be exercised when handling and using this compound in lab experiments.

Future Directions

There are several future directions for the study of 2,4-dichloro-N-[2-(2-pyridinylthio)ethyl]benzamide. One area of interest is the development of this compound derivatives with improved potency and selectivity. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various areas of scientific research. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promise in various areas of scientific research, including cancer treatment, inflammation, and neurodegenerative diseases. Its small size and stability make it a reliable tool for scientific research, but caution should be exercised due to its potential toxicity. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various areas of scientific research.

Synthesis Methods

The synthesis of 2,4-dichloro-N-[2-(2-pyridinylthio)ethyl]benzamide involves the reaction of 2,4-dichlorobenzoyl chloride with 2-(2-pyridinylthio)ethylamine in the presence of a base, such as triethylamine or pyridine. The reaction proceeds through an amide bond formation, resulting in the formation of this compound as a white solid.

Scientific Research Applications

2,4-dichloro-N-[2-(2-pyridinylthio)ethyl]benzamide has been studied for its potential applications in various areas of scientific research. One area of interest is cancer treatment, as this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its anti-inflammatory properties, as it can inhibit the production of pro-inflammatory cytokines. Additionally, this compound has shown promise in the treatment of neurodegenerative diseases, as it can protect against oxidative stress-induced cell death.